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Compound of Interest

Compound Name: 2-Ethyl-1,3-dioxolane

Cat. No.: B3050401

For Immediate Reference: Researchers, scientists, and drug development professionals must
handle 2-Ethyl-1,3-dioxolane with stringent safety measures due to its flammable nature. This
guide provides essential, step-by-step operational and disposal plans to ensure laboratory
safety and compliance.

Essential Safety Information

2-Ethyl-1,3-dioxolane is a flammable liquid and requires careful handling to prevent ignition
and exposure.[1] While specific toxicity data for this compound is limited, it is prudent to treat it
as potentially harmful if inhaled, ingested, or in contact with skin.[2]

Quantitative Data

The following table summarizes the known physical and chemical properties of 2-Ethyl-1,3-
dioxolane and a closely related compound, 2-Ethyl-2-methyl-1,3-dioxolane, for which more
data is available.
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2-Ethyl-2-methyl-1,3-

Property 2-Ethyl-1,3-dioxolane .
dioxolane (for reference)
Molecular Formula CsH1002 CeH1202
Molecular Weight 102.13 g/mol [3][4] 116.16 g/mol
CAS Number 2568-96-9[3][4] 126-39-6[2]

Colorless to pale yellow clear o
Appearance o ] Clear, colorless liquid[2]
liquid (estimated)[5]

3 , 111-112 °C @ 760 mmHg
Boiling Point . 116-117 °C @ 760 mmHg
(estimated)[5]

Flash Point 21.5 °C (71 °F) (estimated)[5] 12 °C (53.6 °F)[2]

26.7 mmHg @ 25 °C _
Vapor Pressure . Not available
(estimated)[5]

S 35,320 mg/L @ 25 °C _
Solubility in Water . Not available
(estimated)[5]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is paramount when working with 2-Ethyl-1,3-
dioxolane.

Preparation and Engineering Controls

o Ventilation: Always handle this chemical inside a certified chemical fume hood to minimize
inhalation exposure.[6]

« Ignition Sources: Ensure the work area is free of open flames, sparks, and hot surfaces. Use
explosion-proof electrical equipment.[1][2]

 Static Discharge: Ground and bond all containers and receiving equipment to prevent static
electricity discharge, which can ignite flammable vapors.[1][2]

o Emergency Equipment: Confirm that a safety shower and eyewash station are readily
accessible and in good working order.
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Personal Protective Equipment (PPE)

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

[6]

Hand Protection: Wear chemical-impermeable gloves. Butyl rubber or Viton™ are
recommended for handling solvents of this class. Nitrile gloves may be suitable for incidental
contact but should be changed immediately upon contamination.[7] Always inspect gloves for
integrity before use.

Skin and Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory.
For larger quantities or tasks with a higher risk of splashing, consider additional protective
clothing.

Respiratory Protection: If working outside of a fume hood or if exposure limits are likely to be
exceeded, a full-face respirator with an appropriate organic vapor cartridge is required.[6]

Handling Procedure

Container Inspection: Before use, inspect the container for any damage or leaks.

Dispensing: Use spark-proof tools for opening and dispensing.[6] Pour carefully to avoid
splashing.

Storage: Store the container tightly closed in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and strong acids.[2][6]

Emergency and Disposal Plan

A clear plan for emergencies and waste disposal is critical to maintaining a safe laboratory

environment.

Emergency Procedures

Spill Response:

o Alert Personnel: Immediately notify others in the vicinity.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.echemi.com/sds/2-ethyl-13-dioxolane-pid_Seven17404.html
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.echemi.com/sds/2-ethyl-13-dioxolane-pid_Seven17404.html
https://www.echemi.com/sds/2-ethyl-13-dioxolane-pid_Seven17404.html
https://pim-resources.coleparmer.com/sds/69667.pdf
https://www.echemi.com/sds/2-ethyl-13-dioxolane-pid_Seven17404.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate immediately.
o Control Ignition Sources: If safe to do so, remove all sources of ignition.

o Containment: For minor spills, use an inert absorbent material (e.g., sand, vermiculite) to
contain the spill.[8] Work from the outside in to prevent spreading. Do not use combustible
materials like paper towels to absorb the bulk of the spill.

o Cleanup: Scoop the absorbent material into a designated, labeled hazardous waste
container using spark-proof tools.[8]

o Decontamination: Clean the spill area with soap and water, collecting the cleaning
materials for disposal as hazardous waste.

o Major Spills: For large spills, evacuate the area and contact your institution's
Environmental Health and Safety (EHS) department or emergency response team.

o First Aid:

o Inhalation: Move the affected person to fresh air. Seek medical attention if symptoms
occur.

o Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with
plenty of water for at least 15 minutes.[9]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[9] Seek immediate medical attention.

o Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[2]

Disposal Plan

o Waste Segregation: All materials contaminated with 2-Ethyl-1,3-dioxolane, including used
gloves, absorbent materials, and empty containers, must be treated as hazardous waste.

o Waste Collection:
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o Use a designated, properly labeled, and sealed container for all 2-Ethyl-1,3-dioxolane
waste.

o The container should be stored in a well-ventilated area, away from ignition sources and
incompatible materials.

e Final Disposal:

o Disposal must be conducted through a licensed chemical destruction facility or a
controlled incineration process with flue gas scrubbing.[6]

o Do not discharge 2-Ethyl-1,3-dioxolane or its waste into the sewer system.[6]

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's EHS department for specific disposal procedures.

Workflow for Handling 2-Ethyl-1,3-dioxolane
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Caption: Workflow for the safe handling and disposal of 2-Ethyl-1,3-dioxolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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